Cas no 2137550-74-2 (3-(3-fluoropyridin-4-yl)-5-methoxypyridine)

• Product Name: 3-(3-fluoropyridin-4-yl)-5-methoxypyridine
• CAS No: 2137550-74-2
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 6388720
• PubChem ID: 165470634
• Update Time: 2025-08-04

3-(3-fluoropyridin-4-yl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoropyridin-4-yl)-5-methoxypyridine
• EN300-1067955
• 2137550-74-2

• Inchi： 1S/C11H9FN2O/c1-15-9-4-8(5-14-6-9)10-2-3-13-7-11(10)12/h2-7H,1H3
• InChI Key： YODDIBCIQGRYQE-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35Ų

Additional information on 3-(3-fluoropyridin-4-yl)-5-methoxypyridine

3-(3-Fluoropyridin-4-yl)-5-methoxypyridine: A Comprehensive Overview

The compound with CAS No. 2137550-74-2, commonly referred to as 3-(3-fluoropyridin-4-yl)-5-methoxypyridine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates both fluorine and methoxy substituents, which contribute to its distinct chemical behavior and biological activity.

3-(3-Fluoropyridin-4-yl)-5-methoxypyridine exhibits a fascinating molecular architecture that combines the electronic effects of fluorine and methoxy groups. The fluorine atom at the 3-position of the pyridine ring introduces electron-withdrawing inductive effects, while the methoxy group at the 5-position imparts electron-donating resonance effects. This interplay of electronic effects significantly influences the compound's reactivity, stability, and interaction with biological systems.

Recent studies have highlighted the potential of 3-(3-fluoropyridin-4-yl)-5-methoxypyridine in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Its ability to modulate enzyme activity through precise molecular interactions makes it a valuable lead compound for designing novel pharmaceuticals. Researchers have also explored its role in materials science, where its aromaticity and substituent effects make it a candidate for advanced materials such as organic semiconductors and sensors.

The synthesis of 3-(3-fluoropyridin-4-yl)-5-methoxypyridine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the directing effects of substituents on the pyridine ring to achieve high regioselectivity and yield. The development of efficient synthetic routes has been a focus of recent research, driven by the demand for scalable production methods to support its growing applications.

In terms of biological activity, 3-(3-fluoropyridin-4-yl)-5-methoxypyridine has shown promising results in preclinical studies targeting various disease states. Its ability to inhibit key enzymes involved in inflammatory pathways has positioned it as a potential candidate for anti-inflammatory therapies. Additionally, its selectivity for certain receptor subtypes suggests its utility in treating neurological disorders, further underscoring its therapeutic potential.

From an environmental perspective, understanding the fate and transport of 3-(3-fluoropyridin-4-yl)-5-methoxypyridine in natural systems is crucial for assessing its ecological impact. Recent research has focused on its degradation pathways under different environmental conditions, revealing that it undergoes rapid photodegradation in aqueous environments, which mitigates concerns about long-term persistence.

In conclusion, 3-(3-fluoropyridin-4-yl)-5-methoxypyridine stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, ensure that it remains a focal point for future research endeavors.